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Compound of Interest

Compound Name: benzene-1,4-diol

Cat. No.: B12442567 Get Quote

Benzene-1,4-diol, commonly known as hydroquinone, is a chemical compound that requires

meticulous handling and disposal due to its hazardous properties. As a substance classified as

environmentally hazardous and very toxic to aquatic life with long-lasting effects, it is imperative

that researchers, scientists, and drug development professionals adhere to strict disposal

protocols to ensure laboratory safety and environmental protection.[1][2][3] Improper disposal,

such as discarding it down the drain or with regular solid waste, is prohibited.[1]

This guide provides a comprehensive, step-by-step procedure for the safe management and

disposal of benzene-1,4-diol waste in a laboratory setting.

Essential Safety and Regulatory Data
Adherence to safety regulations is critical when handling benzene-1,4-diol. The following table

summarizes key quantitative data for hydroquinone.
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Data Point Value Reference

EPA Reportable Quantity (RQ) 100 lbs (45.4 kg) [1]

OSHA Permissible Exposure

Limit (PEL)

2 mg/m³ (8-hour time-weighted

average)
[1]

Oral LD50 (Rat) 302 mg/kg [1]

Water Solubility 71 g/l at 25 °C [4]

Partition Coefficient (log Pow) 0.59 [2]

Step-by-Step Disposal Protocol
The proper disposal of benzene-1,4-diol is a systematic process designed to minimize risk to

personnel and the environment. All handling and disposal steps should be performed while

wearing appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat, within a well-ventilated area or under a chemical fume hood.[1]

Step 1: Waste Identification and Segregation
Identify All Waste Streams: Clearly identify all waste containing benzene-1,4-diol. This

includes:

Unused or expired pure product.

Solutions containing benzene-1,4-diol.

Contaminated materials such as weighing boats, gloves, paper towels, and spill cleanup

debris.[1]

Segregate Waste: Do not mix benzene-1,4-diol waste with other chemical or non-hazardous

waste streams.[1] Keep it in a designated accumulation area, separate from incompatible

materials, particularly strong oxidizing agents and sodium hydroxide.[5]

Step 2: Waste Containment and Labeling
Proper containment is crucial to prevent leaks and ensure safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Hydroquinone_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Hydroquinone_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Hydroquinone_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.carlroth.com/medias/SDB-3586-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjEwNTJ8YXBwbGljYXRpb24vcGRmfGFEYzBMMmd5WlM4NU1qQTVPVE13TlRRM01qTXdMMU5FUWw4ek5UZzJYME5JWDBWT0xuQmtaZ3xjZGYyZDQ0MGQ5YTM1MTIxMDJiNWFlMGY4ZjVkZWJiYWRlMzMzYTQ3NzBlMGNlMmM2N2UwOTEwNTgxOWJiOTc1
https://www.sigmaaldrich.com/US/en/sds/sial/h9003
https://www.benchchem.com/product/b12442567?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Hydroquinone_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12442567?utm_src=pdf-body
https://www.benchchem.com/product/b12442567?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Hydroquinone_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12442567?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Hydroquinone_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12442567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste:

Place pure solid benzene-1,4-diol and contaminated disposable materials (e.g., gloves,

wipes) into a sealable, chemically resistant container.[1]

The container must be durable and leak-proof.

Liquid Waste:

Collect all solutions containing benzene-1,4-diol in a sealed, leak-proof, and chemically

compatible container.[1]

Ensure the container has a secure screw-top cap.

Labeling:

Clearly label all waste containers as "Hazardous Waste."[1][6]

The label must include the full chemical name, "Benzene-1,4-Diol" or "Hydroquinone," the

approximate concentration if in solution, and the date of accumulation.[1][6]

Step 3: Secure Storage
Store the sealed hazardous waste containers in a designated, secure area that is well-

ventilated.[1]

This storage area should have secondary containment to control any potential leaks or spills.

[1]

Store containers away from heat, sources of ignition, and incompatible chemicals.[4]

Step 4: Arranging for Disposal
Contact EHS: Do not attempt to treat or neutralize benzene-1,4-diol waste in the lab. The

standard and required procedure is to contact your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for

pickup and proper disposal.[1][5] The recommended disposal method is high-temperature

incineration, which is performed by specialized facilities.[7]
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Documentation: Complete all necessary hazardous waste disposal forms and documentation

as required by your institution and local regulations.[1] Maintain a record of the waste

generated and its disposal.

Step 5: Decontamination
Work Area: After handling benzene-1,4-diol, thoroughly decontaminate the work surface

(e.g., fume hood, benchtop) with an appropriate cleaning agent. Collect all cleaning materials

(wipes, absorbents) as hazardous waste.[1]

Reusable Equipment: Decontaminate all reusable equipment, such as glassware, according

to your laboratory's standard operating procedures for hazardous materials.

Disposal Workflow Diagram
The following flowchart illustrates the decision-making process for the proper disposal of

benzene-1,4-diol waste.
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Benzene-1,4-Diol Waste Generated

Determine Waste Type

Solid Waste
(Pure chemical, contaminated gloves, wipes, etc.)

Solid

Liquid Waste
(Aqueous or solvent solutions)

Liquid

Place in a sealed, chemically
resistant container.

Collect in a sealed, leak-proof,
chemically compatible container.

Label container:
'Hazardous Waste'
'Benzene-1,4-Diol'

Concentration & Date

Store in a designated, secure area
with secondary containment.

Contact EHS or licensed
waste disposal company.

Decontaminate work area
and reusable equipment.

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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